2-(Diethylamino)-N-mesitylacetamide hydrochloride

Specification

• CAS No.: 1027-14-1
• Molecular Formula: C15H25ClN2O
• Molecular Weight: 284.82 g/mol
• IUPAC Name: 2-(diethylamino)-N-(2,4,6-trimethylphenyl)acetamide;hydrochloride
• Standard InChI: InChI=1S/C15H24N2O.ClH/c1-6-17(7-2)10-14(18)16-15-12(4)8-11(3)9-13(15)5;/h8-9H,6-7,10H2,1-5H3,(H,16,18);1H
• Standard InChI Key: KOOGJYYOMPUGCW-UHFFFAOYSA-N
• SMILES: CCN(CC)CC(=O)NC1=C(C=C(C=C1C)C)C.Cl
• Canonical SMILES: CC[NH+](CC)CC(=O)NC1=C(C=C(C=C1C)C)C.[Cl-]

Introduction

Chemical Structure and Nomenclature

Molecular Structure

2-(Diethylamino)-N-mesitylacetamide hydrochloride is characterized by its amide functional group connecting a diethylamino moiety to a mesityl group (2,4,6-trimethylphenyl). The molecular structure features:

• A central acetamide linkage

• A diethylamino group attached to the alpha carbon of the acetamide

• A mesityl (2,4,6-trimethylphenyl) group as the amide nitrogen substituent

• A hydrochloride salt form

The bulky aromatic mesityl ring contributes significantly to the compound's lipophilicity, while the diethylamino group enhances its basicity. The presence of three methyl groups on the phenyl ring in positions 2, 4, and 6 distinguishes this compound from related pharmaceutical agents.

Chemical Formula and Molecular Weight

The compound has the following chemical identifiers:

Parameter	Value
Chemical Formula	C₁₅H₂₅ClN₂O
Molecular Weight	Not specified in sources, but calculable from formula
CAS Number	1027-14-1
IUPAC Name	2-(diethylamino)-N-(2,4,6-trimethylphenyl)acetamide monohydrochloride

Synonyms and Alternative Names

This compound is known by several names in scientific and pharmaceutical literature:

• 2-(Diethylamino)-N-mesitylacetamide hydrochloride

• 2-Diethylamino-2',4',6'-trimethylacetanilide hydrochloride

• 2-Diethylamino-N-(2,4,6-trimethyl-phenyl)-acetamide; hydrochloride

• Trimecaine hydrochloride

• Mesocaine

• Mesocain

• Mesokain

• Mesidicaine hydrochloride

• Diethylaminoacetyl 2,4,6-trimethyl-aniline hydrochloride

The variety of synonyms indicates the compound's significance in pharmaceutical applications and research.

Physical and Chemical Properties

Physical Appearance

2-(Diethylamino)-N-mesitylacetamide hydrochloride typically appears as a white to off-white crystalline solid. This physical characteristic is consistent with many pharmaceutical-grade compounds and facilitates its handling in laboratory and manufacturing settings.

Solubility Profile

The compound demonstrates good solubility in water and various organic solvents, which is indicative of its polar nature due to the amine and amide functionalities. This solubility profile is particularly advantageous for pharmaceutical formulations, as it allows flexibility in drug delivery system development.

Chemical Reactivity

As a compound with both amine and amide functional groups, 2-(Diethylamino)-N-mesitylacetamide hydrochloride can participate in various chemical reactions:

• The tertiary amine (diethylamino group) can act as a base or nucleophile

• The amide group provides hydrogen bonding capabilities

• The hydrochloride form indicates acidic properties in solution

Structural Features Affecting Properties

Structural Feature	Contribution to Properties
Bulky aromatic ring	Enhances lipophilicity
Diethylamino group	Increases basicity
Amide functionality	Provides hydrogen bonding capability
Hydrochloride salt form	Improves stability and solubility in aqueous media

Pharmaceutical Applications

Role in Drug Development

2-(Diethylamino)-N-mesitylacetamide hydrochloride is often utilized in pharmaceutical applications, particularly as an intermediate in the synthesis of various drugs. Its structural features make it a valuable building block in medicinal chemistry.

Local Anesthetic Properties

Based on its synonyms including "Trimecaine hydrochloride" and "Mesocaine," the compound appears to function as a local anesthetic. Local anesthetics typically work by blocking sodium channels in nerve membranes, preventing the generation and conduction of nerve impulses.

Structure-Activity Relationships

The efficacy of 2-(Diethylamino)-N-mesitylacetamide hydrochloride as a pharmaceutical agent is likely related to its structural features:

• The lipophilic mesityl group facilitates penetration through cell membranes

• The tertiary amine provides the basic center necessary for activity

• The amide linkage contributes to the compound's stability and target binding

Synthesis and Manufacturing

Industrial Production Considerations

The industrial production of pharmaceutical-grade 2-(Diethylamino)-N-mesitylacetamide hydrochloride would require:

• Stringent quality control measures

• Purification techniques to ensure high purity

• Proper handling of reactive intermediates

• Salt formation under controlled conditions

Analytical Methods and Characterization

Identification Techniques

2-(Diethylamino)-N-mesitylacetamide hydrochloride can be characterized using various analytical techniques:

Analytical Technique	Information Provided
NMR Spectroscopy	Structural confirmation, purity assessment
Mass Spectrometry	Molecular weight verification
IR Spectroscopy	Functional group identification
Elemental Analysis	Composition verification
X-ray Crystallography	Crystal structure determination

Chemical Identifiers

The compound has specific chemical identifiers that aid in its unambiguous identification:

• InChI: InChI=1/C15H24N2O.ClH/c1-6-17(7-2)10-14(18)16-15-12(4)8-11(3)9-13(15)5;/h8-9H,6-7,10H2,1-5H3,(H,16,18);1H

Research Applications and Future Perspectives

Current Research Focus

As a compound with pharmaceutical relevance, 2-(Diethylamino)-N-mesitylacetamide hydrochloride may be the subject of research in:

• Development of novel anesthetic formulations

• Structure-activity relationship studies

• Drug delivery system optimization

• Synthetic methodology improvements

Future Research Directions

Potential areas for future research involving this compound include:

• Investigation of additional therapeutic applications

• Development of analogues with enhanced properties

• Exploration of alternative synthetic routes

• Studies on mechanism of action at the molecular level

Comparison with Related Compounds

Structural Analogues

The structural similarity between 2-(Diethylamino)-N-mesitylacetamide hydrochloride and 2-(Diethylamino)-N-(2,6-Dimethylphenyl)-Acetamide (mentioned in search result) provides an interesting comparison:

Compound	Aromatic Group	Key Differences
2-(Diethylamino)-N-mesitylacetamide HCl	2,4,6-trimethylphenyl	Three methyl groups on phenyl ring
2-(Diethylamino)-N-(2,6-Dimethylphenyl)-Acetamide	2,6-dimethylphenyl	Two methyl groups on phenyl ring

These structural differences likely influence their respective pharmacological properties and applications.